6-Bromo-2-methyl-4-nitro-1H-benzo[d]imidazole

• IUPAC Name: 6-bromo-2-methyl-4-nitro-1H-benzimidazole
• InChI: InChI=1S/C8H6BrN3O2/c1-4-10-6-2-5(9)3-7(12(13)14)8(6)11-4/h2-3H,1H3,(H,10,11)
• InChI Key: VEFNVMSUKDCQDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2[N+](=O)[O-])Br
• Molecular Formula: C8H6BrN3O2
• DSSTOX Substance ID: DTXSID60736131
• Molecular Weight: 256.06 g/mol
• CAS RN: 713530-56-4

Description

“6-Bromo-2-methyl-4-nitro-1H-benzo[d]imidazole” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

The synthesis of imidazole derivatives has been a topic of interest in recent years. The condensation of the corresponding abromoketones with formamidine acetate in liquid ammonia was revealed to be a useful method for the synthesis of such imidazole derivatives.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs. Therefore, the future directions of “6-Bromo-2-methyl-4-nitro-1H-benzo[d]imidazole” could be in the development of new drugs that overcome the AMR problems.

Synthesis routes and methods

Procedure details

A mixture of 5-bromo-3-nitrobenzene-1,2-diamine (464 mg) and pentane-2,4-dione (400 mg) in EtOH (27 mL) and 5 N HCl (7.4 mL) was refluxed for 3 h. The mixture was cooled to room temperature and the solvent was removed in-vacuo. The residue was dissolved in EtOAc and washed with aqueous NaHCO3 solution and brine. The organic layer was concentrated to afford the desired product as a solid (460 mg, 90%). 1H NMR (300 MHz, CDCl3) δ ppm 2.73 (s, 3H), 8.11 (d, 1H, J=1.8 Hz), 8.24 (d, 1H, J=1.8 Hz), 10.20 (s, 1H, s); LC-MS: m/e=256 [M+1]+